N-(3-iodophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C12H12IN3O
• Molecular Weight: 341.15 g/mol
• IUPAC Name: N-(3-iodophenyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H12IN3O/c1-8-6-11(16(2)15-8)12(17)14-10-5-3-4-9(13)7-10/h3-7H,1-2H3,(H,14,17)
• InChI Key: IACSSAUANQLCHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)C(=O)NC2=CC(=CC=C2)I)C

Description

N-(3-iodophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H12IN3O and its molecular weight is 341.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodoaniline (131 mg, 0.60 mmol) in 1.5 ml pyridine at room temperature was added over 2 minutes a solution of 1,3-dimethylpyrazole-5-carbonyl chloride (79 mg, 0.50 mmol) in 0.3 ml 1,2-dichloroethane. The reaction was stirred at room temperature for 30 minutes, quenched into a NaHCO3 solution, and extracted into EtOAc. The EtOAc solution was washed with NaHCO3 solution, brine, dried with anhydrous Na2SO4 and rotary evaporated. The resultant gummy solid was recrystallized from hexane/EtOAc to give the title compound as solid white needles (135 mg, 80%).